tert-butyl N-(3-oxo-2-azaspiro[4.5]decan-7-yl)carbamate

• Molecular Formula: C14H24N2O3
• Molecular Weight: 268.35 g/mol
• IUPAC Name: tert-butyl N-(3-oxo-2-azaspiro[4.5]decan-7-yl)carbamate
• InChI: InChI=1S/C14H24N2O3/c1-13(2,3)19-12(18)16-10-5-4-6-14(7-10)8-11(17)15-9-14/h10H,4-9H2,1-3H3,(H,15,17)(H,16,18)
• InChI Key: AZUYRQSICPPFTL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1CCCC2(C1)CC(=O)NC2

Description

tert-Butyl N-(3-oxo-2-azaspiro[4.5]decan-7-yl)carbamate is a synthetic organic compound known for its unique spirocyclic structure. This compound is characterized by a spiro[4.5]decane core, which is a bicyclic system where two rings share a single atom. The presence of a tert-butyl carbamate group adds to its stability and reactivity, making it a valuable intermediate in organic synthesis and pharmaceutical research .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of tert-butyl N-(3-oxo-2-azaspiro[4.5]decan-7-yl)carbamate typically involves the reaction of tert-butyl 3-oxo-1-oxa-8-azaspiro[4.5]decane-8-carboxylate with N,N-dimethylformamide dimethyl acetal. This reaction is carried out in toluene under reflux conditions for about 2 hours. The resulting mixture is then subjected to column chromatography to isolate the desired product .

Industrial Production Methods

While specific industrial production methods for tert-butyl N-(3-oxo-2-azaspiro[4The use of automated reactors and continuous flow systems can enhance the efficiency and yield of the production process .

Chemical Reactions Analysis

Types of Reactions

tert-Butyl N-(3-oxo-2-azaspiro[4.5]decan-7-yl)carbamate undergoes various chemical reactions, including:

Condensation Reactions: Reacts with N,N-dimethylformamide dimethyl acetal to form isomeric condensation products.

Hydrazine Hydrate Reactions: Treatment with hydrazine hydrate in boiling ethanol leads to the formation of fused spirocyclic pyrazoles.

Common Reagents and Conditions

N,N-Dimethylformamide Dimethyl Acetal: Used in condensation reactions.

Hydrazine Hydrate: Used in the formation of spirocyclic pyrazoles.

Toluene: Common solvent for these reactions.

Major Products Formed

Isomeric Condensation Products: Formed from the reaction with N,N-dimethylformamide dimethyl acetal.

Spirocyclic Pyrazoles: Formed from the reaction with hydrazine hydrate.

Scientific Research Applications

tert-Butyl N-(3-oxo-2-azaspiro[4.5]decan-7-yl)carbamate has several applications in scientific research:

Organic Synthesis: Used as an intermediate in the synthesis of various heterocyclic compounds.

Pharmaceutical Research: Potentially useful in the development of biologically active molecules due to its unique structure.

Material Science: Investigated for its potential use in the synthesis of novel materials with specific properties.

Mechanism of Action

The mechanism of action of tert-butyl N-(3-oxo-2-azaspiro[4.5]decan-7-yl)carbamate involves its reactivity towards nucleophiles and electrophiles. The spirocyclic structure provides a rigid framework that can interact with various molecular targets. The presence of the carbamate group allows for potential hydrogen bonding and electrostatic interactions, which can influence its biological activity .

Comparison with Similar Compounds

Similar Compounds

• tert-Butyl 3-oxo-1-oxa-8-azaspiro[4.5]decane-8-carboxylate
• tert-Butyl 2-oxo-7-azaspiro[4.5]decan-7-carboxylate

Uniqueness

tert-Butyl N-(3-oxo-2-azaspiro[4.5]decan-7-yl)carbamate is unique due to its specific spirocyclic structure and the presence of both an oxo and a carbamate group. This combination provides distinct reactivity and stability, making it a valuable compound in various research fields .